Cas no 91702-98-6 (3-(Acetylthio)-2-benzylpropionic Acid)

3-(Acetylthio)-2-benzylpropionic Acid structure
91702-98-6 structure
Product Name:3-(Acetylthio)-2-benzylpropionic Acid
CAS No:91702-98-6
MF:C12H14O3S
MW:238.302762508392
MDL:MFCD09743909
CID:61524
PubChem ID:87561563
Update Time:2024-10-26

3-(Acetylthio)-2-benzylpropionic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(Acetylthio)methyl]-3-phenylpropionic acide
    • 2-[(Acetylthio)methyl]-phenylpropionic acid
    • 2-[(ACETYLETHIO)METHYL]PHENYLPROPIONIC ACID
    • 2-(Acetylthiomethyl)-3-phenylpropionic Acid
    • 2-[(Acetylsulfanyl)methyl]-3-phenylpropionic Acid
    • a-[(Acetylthio)methyl]benzenepropanoic Acid
    • 3-(Acetylthio)-2-benzylpropionic Acid
    • 2-[(Acetylthio) Methyl] Phenylpropionic Acid
    • 2-[(Acetylthio)methyl]-3-phenylpropionic Acid
    • 2-[(Acetylthio)methyl]-3-phenylpropanoic acid
    • 2-[(acetylthio)methyl]Benzenepropanoic acid
    • 2-(Acetylthiomethyl)-3-phenylpropionicacid
    • 3-(Acetylthio)-2-benzylpropionicacid
    • 3-ACETYLTHIO-2-BENZYLPROPANIC ACID
    • 3-(acetylsulfanyl)-2-benzylpropanoic acid
    • AK208993
    • (RS)-2-Acetylsulfanylmethyl-3-phenyl-propionic acid
    • 2-[(Acetylthio)methyl]-phenylpropionicacid
    • BCAAXVOKLXDSPD-UHFFFAOYSA-N
    • 3-acetylthio2-benzylpropionic acid
    • STR09833
    • 3-acetylthio-2-benzylpropi
    • α-[(Acetylthio)methyl]benzenepropanoic acid (ACI)
    • 2-(Acetylsulfanylmethyl)-3-phenylpropanoic acid
    • AC-3067
    • 2-[(Acetylthio)methyl]-3-phenylpropionicAcid
    • 3-(Acetylthio)-2-benzylpropanoic acid
    • SCHEMBL838962
    • 2-Acetylsulfanylmethyl-3-phenylpropionic acid
    • A2220
    • 2-Acetylthiomethyl-3-phenylpropionic acid
    • 91702-98-6
    • 80969-99-9
    • 2(R,S)-acetylthiomethyl-3-phenylpropionic acid
    • 2-acetylthiomethyl-3-phenyl-propionic acid
    • PS-3964
    • (+/-)-2-[(acetylthio)methyl]-3-phenylpropanoic acid
    • CS-0154990
    • 2-acetylthiomethyl-3-phenyl propionic acid
    • DL-S-Acetyl-2-benzyl-3-mercaptopropionic acid
    • AKOS025402022
    • S-acetyl-2-benzyl-3-mercaptopropionic acid
    • 3-acetylthio-2-benzylpropionic acid
    • C12H14O3S
    • D82443
    • (R)-alpha-[(Acetylthio)methyl]benzenepropanoicAcid
    • 3-acetylthio-2-benzylpropanoic acid
    • 2-acetylthiomethyl-3-phenylpropanoic acid
    • BCP9000082
    • DB-022173
    • MFCD00236751
    • MDL： MFCD09743909
    • Inchi： 1S/C12H14O3S/c1-9(13)16-8-11(12(14)15)7-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3,(H,14,15)
    • InChI Key： BCAAXVOKLXDSPD-UHFFFAOYSA-N
    • SMILES： O=C(C(CC1C=CC=CC=1)CSC(C)=O)O

Computed Properties

  • Exact Mass: 238.06600
  • Monoisotopic Mass: 238.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.7
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 381.9±35.0 °C at 760 mmHg
  • Flash Point: 184.7±25.9 °C
  • Refractive Index: 1.574
  • PSA: 79.67000
  • LogP: 2.30860
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(Acetylthio)-2-benzylpropionic Acid Security Information

3-(Acetylthio)-2-benzylpropionic Acid Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-(Acetylthio)-2-benzylpropionic Acid Pricemore >>

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3-(Acetylthio)-2-benzylpropionic Acid Production Method

Production Method 1

105-53-3 105-53-3
100-52-7 100-52-7
91702-98-6 91702-98-6
Reaction Conditions
1.1 Reagents: Acetic acid ,  Pyridine Solvents: Toluene ;  3 h, rt → reflux
1.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Toluene ;  3 h, 1 - 1.5 MPa, 30 - 50 °C
1.3 Reagents: Sodium hydroxide Solvents: Toluene ,  Water ;  2 h, rt → reflux
1.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 1, < 10 °C
1.5 1 h, reflux; reflux → 10 °C
1.6 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
2.1 1.5 h, 90 - 93 °C
Reference
Synthesis of racecadotril
Yuan, Zhedong; et al, Zhongguo Yiyao Gongye Zazhi, 2006, 37(5), 293-294

Production Method 2

49769-78-0 49769-78-0
91702-98-6 91702-98-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  1 h, reflux; reflux → rt; rt → 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
1.3 Reagents: Dimethylamine Solvents: Ethyl acetate ;  0 °C; 10 min, rt; 2 h, reflux; reflux → rt; rt → 0 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
2.1 2 h, reflux; reflux → rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, 0 °C
Reference
Synthesis and Antibacterial Activity of Peptide Deformylase Inhibitors
Huntington, Kristi M.; et al, Biochemistry, 2000, 39(15), 4543-4551

Production Method 3

5669-19-2 5669-19-2
91702-98-6 91702-98-6
Reaction Conditions
1.1 2 h, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2, 0 °C
Reference
Synthesis and Antibacterial Activity of Peptide Deformylase Inhibitors
Huntington, Kristi M.; et al, Biochemistry, 2000, 39(15), 4543-4551

Production Method 4

91702-98-6 91702-98-6
Reaction Conditions
Reference
Challenges in the Development of a Thiol-Based Broad-Spectrum Inhibitor for Metallo-β-Lactamases
Buettner, Dominik; et al, ACS Infectious Diseases, 2018, 4(3), 360-372

Production Method 5

91702-98-6 91702-98-6
Reaction Conditions
Reference
Discovery of potent HIV-1 protease inhibitors incorporating sulfoximine functionality. [Erratum to document cited in CA147:541559]
Lu, Ding; et al, Bioorganic & Medicinal Chemistry Letters, 2008, 18(6),

3-(Acetylthio)-2-benzylpropionic Acid Raw materials

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